2-chloro-N-(2-methoxyphenyl)benzamide
Overview
Description
“2-chloro-N-(2-methoxyphenyl)benzamide” is a chemical compound that is part of a collection of rare and unique chemicals . It is used by early discovery researchers . It is a white crystalline powder with a molecular weight of 287.2 g/mol.
Synthesis Analysis
The synthesis of benzamides, which includes “2-chloro-N-(2-methoxyphenyl)benzamide”, can be achieved through the direct condensation of benzoic acids and amines under ultrasonic irradiation in the presence of Lewis acidic ionic liquid immobilized on diatomite earth .Molecular Structure Analysis
The molecular structure of “2-chloro-N-(2-methoxyphenyl)benzamide” is represented by the linear formula C14H11ClN2O4 . The molecular weight of this compound is 306.708 .Chemical Reactions Analysis
Benzamides, including “2-chloro-N-(2-methoxyphenyl)benzamide”, are usually produced from the reaction between carboxylic acids and amines at high temperature . This compound has the ability to form strong covalent bonds with other molecules.Scientific Research Applications
Quantitative Analysis in Biological Matrices
- Application : Development of bioanalytical methods for pharmacokinetic evaluation.
- Details : A study by Zalavadia focused on developing and validating a new bioanalytical method using micro-extraction and LC-MS/MS to quantify a similar compound, 5-chloro-2-methoxy-N-[2-(4sulfamoylphenyl)ethyl]benzamide, in mouse plasma and whole blood. This method achieved precision and accuracy within acceptable ranges for both matrices (Zalavadia, 2016).
Structural and Theoretical Analysis
- Application : Understanding molecular structure and properties.
- Details : Demir et al. analyzed the structure of a similar compound, 3-acetoxy-2-methyl-N-(4-methoxyphenyl) benzamide, both experimentally and theoretically. The study employed X-ray diffraction, IR spectroscopy, and DFT calculations, providing insights into molecular geometry, vibrational frequencies, and chemical reactivity (Demir et al., 2015).
Synthesis and Application in Drug Development
- Application : Potential use in neuroleptic drugs.
- Details : Iwanami et al. synthesized and evaluated benzamides, including cis-N-(1-benzyl-2-methylpyrrolidin-3-yl)-5-chloro-2-methoxy-4-(methylamino)benzamide, for neuroleptic activity. This compound showed promising results in inhibiting stereotyped behavior in rats, indicating potential for treating psychosis (Iwanami et al., 1981).
Spectroscopic Characterization
- Application : Analyzing molecular structure using spectroscopic methods.
- Details : Kara et al. conducted a study on 4-Chloro-N-(2-methoxyphenyl) benzamidoxime, which is structurally related to the compound . They used X-ray diffraction, NMR, and FT-IR/Raman spectra for characterization, contributing to a better understanding of such compounds' structural and spectral properties (Kara et al., 2013).
Corrosion Inhibition Studies
- Application : Investigating the efficacy of benzamides in corrosion inhibition.
- Details : Mishra et al. studied the corrosion inhibition efficiency of N-phenyl-benzamides, including N-(4-methoxyphenyl)benzamide, on mild steel in an acidic environment. The study highlights the potential of such compounds in protecting metals against corrosion (Mishra et al., 2018).
Fluorescence Enhancement Studies
- Application : Use in fluorescence-based detection systems.
- Details : Faridbod et al. investigated Glibenclamide, a compound with a similar structure, for its ability to enhance the fluorescence of erbium ions. This property makes it a potential candidate for use in sensitive fluorometric probes (Faridbod et al., 2009).
properties
IUPAC Name |
2-chloro-N-(2-methoxyphenyl)benzamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12ClNO2/c1-18-13-9-5-4-8-12(13)16-14(17)10-6-2-3-7-11(10)15/h2-9H,1H3,(H,16,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SAIVJSRZVKHIIB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1NC(=O)C2=CC=CC=C2Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12ClNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40323821 |
Source
|
| Record name | 2-chloro-N-(2-methoxyphenyl)benzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40323821 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
261.70 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-chloro-N-(2-methoxyphenyl)benzamide | |
CAS RN |
7508-78-3 |
Source
|
| Record name | NSC404943 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=404943 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 2-chloro-N-(2-methoxyphenyl)benzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40323821 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-CHLORO-2'-METHOXYBENZANILIDE | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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